Cas no 1805565-12-1 (4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol)

• Product Name: 4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol
• CAS No: 1805565-12-1
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4963617
• Update Time: 2023-08-24

4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-chlorobenzyl alcohol

• Inchi： 1S/C9H5ClF6O/c10-7-2-6(9(14,15)16)5(8(11,12)13)1-4(7)3-17/h1-2,17H,3H2
• InChI Key： NWHOVWABLCYDRM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C(F)(F)F)C=C1CO

Computed Properties

• Exact Mass: 277.9933114 g/mol
• Monoisotopic Mass: 277.9933114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.58
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2